Cas no 720697-27-8 (Pentanoic acid, 5-[(6-formyl-2-naphthalenyl)oxy]-, ethyl ester)

• Product Name: Pentanoic acid, 5-[(6-formyl-2-naphthalenyl)oxy]-, ethyl ester
• CAS No: 720697-27-8
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 1752713
• PubChem ID: 85979022
• Update Time: 2025-04-21

Pentanoic acid, 5-[(6-formyl-2-naphthalenyl)oxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(6-formyl-2-naphthalenyl)oxy]-, ethyl ester
• Ethyl 5-(2-formylnaphthalen-6-yloxy)pentanoate
• SCHEMBL4095329
• 720697-27-8
• 5-(6-formylnaphthalen-2-yloxy)pentanoic acid ethyl ester
• DB-208813
• AXGRIRZXQRUYFY-UHFFFAOYSA-N

• Inchi： 1S/C18H20O4/c1-2-21-18(20)5-3-4-10-22-17-9-8-15-11-14(13-19)6-7-16(15)12-17/h6-9,11-13H,2-5,10H2,1H3
• InChI Key： AXGRIRZXQRUYFY-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=C(C=O)C=CC=2C=1)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 300.13615911g/mol
• Monoisotopic Mass: 300.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų